Cas no 444998-82-7 (4-(benzyloxy)-3-chloro-5-ethoxybenzonitrile)

• Product Name: 4-(benzyloxy)-3-chloro-5-ethoxybenzonitrile
• CAS No: 444998-82-7
• MF: C₁₆H₁₄ClNO₂
• MW: 287.740863323212
• CID: 3057931
• PubChem ID: 3990818
• Update Time: 2025-04-21

4-(benzyloxy)-3-chloro-5-ethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-3-chloro-5-ethoxybenzonitrile
• 444998-82-7
• STK397523
• 3-chloro-5-ethoxy-4-phenylmethoxybenzonitrile
• AKOS000304837
• AK-968/40642030

• Inchi： 1S/C16H14ClNO2/c1-2-19-15-9-13(10-18)8-14(17)16(15)20-11-12-6-4-3-5-7-12/h3-9H,2,11H2,1H3
• InChI Key： ROANGAYSIFGXMF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(=C1OCC1C=CC=CC=1)OCC

Computed Properties

• Exact Mass: 287.0713064Da
• Monoisotopic Mass: 287.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.3Ų